Cas no 1443982-02-2 (2-(morpholin-3-yl)cyclopentan-1-one hydrochloride)

2-(Morpholin-3-yl)cyclopentan-1-one hydrochloride is a versatile synthetic intermediate with applications in pharmaceutical and organic chemistry. Its morpholine and cyclopentanone moieties make it a valuable building block for the development of bioactive compounds, particularly in medicinal chemistry research. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is particularly useful in the synthesis of heterocyclic frameworks and as a precursor for functionalized morpholine derivatives. Its well-defined structure and high purity ensure reproducibility in reactions, making it a reliable choice for exploratory and process chemistry. Suitable for controlled environments, it requires standard laboratory precautions for safe use.
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride structure
1443982-02-2 structure
Product Name:2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
CAS No:1443982-02-2
MF:C9H16ClNO2
MW:205.681841850281
CID:4600198
PubChem ID:71758685
Update Time:2025-11-02

2-(morpholin-3-yl)cyclopentan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
    • Inchi: 1S/C9H15NO2.ClH/c11-9-3-1-2-7(9)8-6-12-5-4-10-8;/h7-8,10H,1-6H2;1H
    • InChI Key: NHNJRRTWOCABHB-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1C1NCCOC1.Cl

2-(morpholin-3-yl)cyclopentan-1-one hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-130540-0.05g
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2 95%
0.05g
$218.0 2023-07-06
Enamine
EN300-130540-0.1g
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2 95%
0.1g
$326.0 2023-07-06
Enamine
EN300-130540-0.25g
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2 95%
0.25g
$466.0 2023-07-06
Enamine
EN300-130540-0.5g
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2 95%
0.5g
$735.0 2023-07-06
Enamine
EN300-130540-1.0g
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2 95%
1.0g
$943.0 2023-07-06
Enamine
EN300-130540-2.5g
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2 95%
2.5g
$1848.0 2023-07-06
Enamine
EN300-130540-5.0g
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2 95%
5.0g
$2732.0 2023-07-06
Enamine
EN300-130540-10.0g
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2 95%
10.0g
$4052.0 2023-07-06
TRC
B497608-10mg
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2
10mg
$ 50.00 2022-06-07
TRC
B497608-50mg
2-(morpholin-3-yl)cyclopentan-1-one hydrochloride
1443982-02-2
50mg
$ 210.00 2022-06-07

Additional information on 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride

Comprehensive Guide to 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride (CAS 1443982-02-2): Properties, Applications, and Research Insights

2-(morpholin-3-yl)cyclopentan-1-one hydrochloride (CAS 1443982-02-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This morpholine derivative exhibits unique structural features, combining a cyclopentanone core with a morpholine moiety, making it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential as a bioactive scaffold for designing novel therapeutic agents.

The compound's hydrochloride salt form enhances its stability and solubility, which are crucial factors for pharmaceutical applications. Recent studies have explored its role in modulating various biological targets, with particular focus on its potential in central nervous system (CNS) drug development. This aligns with current industry trends toward addressing neurological disorders, one of the most searched topics in medical research today.

From a chemical perspective, 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride demonstrates interesting physicochemical properties. Its molecular structure allows for diverse chemical modifications, making it a versatile building block in medicinal chemistry. The presence of both hydrogen bond acceptors and donors in its structure contributes to its potential interactions with biological systems, a feature that's frequently investigated in modern drug design approaches.

In synthetic applications, this compound serves as a key intermediate for creating more complex heterocyclic compounds. Its morpholine-cyclopentanone hybrid structure is particularly valuable for developing compounds with improved pharmacokinetic profiles. Many researchers are exploring its use in creating small molecule inhibitors, reflecting the growing demand for targeted therapies in the pharmaceutical industry.

The analytical characterization of 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical research applications. Recent advancements in analytical chemistry have made these characterizations more accessible, contributing to the compound's growing popularity in research settings.

Current market trends show increasing demand for specialized chemical intermediates like 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride, particularly in the context of drug discovery and medicinal chemistry research. The compound's unique structure makes it valuable for developing treatments targeting various conditions, aligning with the pharmaceutical industry's focus on precision medicine and personalized therapies.

From a safety perspective, proper handling procedures should always be followed when working with 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride, including the use of appropriate personal protective equipment. While not classified as hazardous under normal conditions, standard laboratory safety protocols should be maintained, reflecting the growing emphasis on laboratory safety standards in chemical research.

The future research directions for 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride appear promising, with potential applications in developing novel therapeutic agents. Its structural features make it particularly interesting for CNS-targeted drugs, a rapidly growing area in pharmaceutical development. As research continues, we may see this compound play a significant role in addressing current medical challenges, especially in neurological and psychiatric disorders.

For researchers interested in obtaining 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride (CAS 1443982-02-2), it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The quality of the material can significantly impact research outcomes, especially in sensitive applications like biological screening and structure-activity relationship studies.

In conclusion, 2-(morpholin-3-yl)cyclopentan-1-one hydrochloride represents an important chemical building block with diverse applications in pharmaceutical research. Its unique structural features and potential biological activities make it a compound of continuing interest in medicinal chemistry and drug discovery programs worldwide. As research progresses, we anticipate seeing more innovative applications of this versatile molecule in addressing current healthcare challenges.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.